Cas no 98-66-8 (4-Chlorobenzenesulfonic acid)

4-Chlorobenzenesulfonic acid Properties

Names and Identifiers

• 4-Chlorobenzenesulfonic acid
• 4-Chlorobenzensulfonic acid hydrate
• 4-CHLOROBENZENESULPHONIC ACID
• p-Chlorobenzenesulfonic acid
• 4-Chlorobenzenesulfonic Acid Hydrate
• 4-Chloro-benzenesulfonic acid
• Benzenesulfonic acid,4-chloro
• Benzenesulfonic acid,p-chloro
• EINECS 202-690-0
• p-Chlorophenylsulfonic acid
• Benzenesulfonicacid, p-chloro- (6CI,7CI,8CI)
• Benzene-1-chloro-4-sulfonic acid
• NSC 9914
• UNII-5CN6B87IK2
• D89278
• VS-12644
• Q27261838
• 5CN6B87IK2
• CS-0016006
• 4-Chloro Benzene Sulfonic Acid
• NS00040538
• MFCD00065342
• Benzenesulfonic acid, p-chloro-
• AC-17054
• Tox21_302072
• benzene; hydrogen sulfite; hydrochloride
• p-chlorobenzene sulfonic acid
• AKOS002303176
• CAS-98-66-8
• P-CHLOROBENZENESULFONIC ACID [MI]
• BRN 2209486
• BDBM50325574
• NCGC00255723-01
• NCI60_000700
• DTXCID5024473
• F3099-6892
• SCHEMBL26836
• 4-11-00-00107 (Beilstein Handbook Reference)
• Benzenesulfonic acid, 4-chloro-
• InChI=1/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10
• 98-66-8
• AM101771
• DTXSID7044473
• A845891
• 4-chlorobenzene-1-sulfonic acid
• 4-Chlorobenzenesulfonic acid, technical grade, 90%
• FT-0631511
• CHEMBL1224628
• AI3-50012
• 4-CHLOROBENZENE SULFONIC ACID
• 4-Chlorobenzenesulfonicacid
• DB-057739
• BBL034713
• 4-chloranylbenzenesulfonic acid
• AS-871/43475655
• VXN
• STL426755
• +Expand

• MDL： MFCD09750379
• InChIKey： RJWBTWIBUIGANW-UHFFFAOYSA-N
• Inchi： 1S/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)
• SMILES： C1=C(C=CC(=C1)S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 191.96500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.964792
• Heavy Atom Count: 11
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 2.66750
• PSA: 62.75000
• Merck: 2122
• Water Partition Coefficient: very faint turbidity
• Boiling Point: 149 °C/22 mmHg(lit.)
• Melting Point: 102 ºC
• Flash Point: 108 C
• Color/Form: Needle like crystals.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water and ethanol.
• Density: 1.449 (estimate)

4-Chlorobenzenesulfonic acid Security Information

• Symbol: GHS05 GHS07
• RTECS：DB5074000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S28-S36/37/39-S45-S24/25
• Packing Group：III
• Risk Phrases：R22; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2583 8/PG 2
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

4-Chlorobenzenesulfonic acid Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt